Neopterin-13C5

• Molecular Formula: C9H11N5O4
• Molecular Weight: 258.18 g/mol
• InChI: InChI=1S/C9H11N5O4/c10-9-13-7-5(8(18)14-9)12-3(1-11-7)6(17)4(16)2-15/h1,4,6,15-17H,2H2,(H3,10,11,13,14,18)/t4-,6+/m1/s1/i1+1,2+1,3+1,4+1,6+1
• InChIKey: BMQYVXCPAOLZOK-NNFFBITRSA-N

Neopterin-13C5 Procurement Guide

Neopterin-13C5 (CAS 1217632-04-6) is a stable isotope-labeled analog of neopterin, in which five carbon-12 atoms in the pteridine ring and side chain are replaced with carbon-13. This compound is exclusively used as an internal standard (IS) for the accurate quantification of endogenous D-neopterin in complex biological matrices via liquid chromatography-tandem mass spectrometry (LC-MS/MS). As a catabolite of guanosine triphosphate, neopterin is a well-established biomarker for cellular immune activation, with clinical utility in infectious disease, oncology, and autoimmune disorder monitoring .

Workflow LC-MS/MS quantification of endogenous neopterin in research matrices

Selection 13C5-labeled SIL-IS for co-elution and matrix-effect correction

Use Context Biomarker monitoring in complex biological matrices (e.g., serum)

Why Substitutes Fail for Neopterin-13C5

Accurate quantitation of endogenous neopterin by LC-MS/MS is highly susceptible to matrix effects, extraction recovery variability, and ionization efficiency fluctuations. Unlabeled neopterin as an internal standard cannot be chromatographically distinguished from the target analyte, rendering it useless for correction. While structural analog internal standards can be used, they exhibit different extraction and ionization behaviors compared to the analyte, leading to systematic bias that compromises method accuracy and precision [1][2]. Neopterin-13C5, as a stable isotope-labeled analog (SIL-IS), co-elutes with the analyte, experiences identical matrix effects, and is only differentiated by mass, providing unmatched correction capability for every step of the analytical workflow.

Unlabeled neopterin No mass differentiation from the analyte; may not correct matrix effects or recovery variability.

Structural analog IS Different extraction and ionization behavior may introduce systematic bias, limiting method accuracy.

Deuterated IS (e.g., Neopterin-d3) Chromatographic shift from deuterium isotope effect can cause differential matrix effects in RP-HPLC.

• [1] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC-MS/MS. Analytical Chemistry, 75(13), 3019–3030. View Source
• [2] van de Merbel, N. C. (2008). Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry, 27(10), 924–933. View Source

Quantitative Evidence: Neopterin-13C5 vs. Analogs

Isotopic Purity & Certificate of Analysis

The commercial supply of Neopterin-13C5 from vendors such as Santa Cruz Biotechnology and MedChemExpress is accompanied by Certificates of Analysis that document isotopic enrichment and chemical purity. The material is specified with an isotopic purity exceeding 95% (Santa Cruz lot-specific data shows 97.3% 13C enrichment, with 0.23% unlabeled 13C0 content) and chemical purity of ≥95% by HPLC [1]. This is a critical differentiator from in-house synthesized or non-certified stable isotope-labeled materials, where isotopic purity and chemical contamination are not rigorously controlled and may introduce quantitative error. In contrast, unlabeled neopterin lacks the mass shift necessary for use as a SIL-IS.

Isotopic Purity

Supporting evidence

97.3% 13C enrichment (13C0 = 0.23%) vs. 0% for unlabeled

Supports low analyte-channel cross-talk; aids LLOQ assessment.

Per vendor CoA; specification >95% enrichment.

Evidence Dimension	Isotopic Enrichment (13C Incorporation)
Target Compound Data	97.3% (13C0 = 0.23%)
Comparator Or Baseline	Specification: > 95% (Santa Cruz Biotechnology CoA); Unlabeled Neopterin: 0% 13C enrichment
Quantified Difference	97.3% (target) vs. 0% (unlabeled)
Conditions	13C-NMR, Mass Spectrometry (as per vendor CoA)

Why This Matters

High isotopic enrichment minimizes the 'cross-talk' contribution of unlabeled IS to the analyte channel, directly improving the lower limit of quantitation (LLOQ) and assay accuracy.

• [1] Certificate of Analysis (Sample). D-Neopterin-13C5, Catalog Number sc-218032. Santa Cruz Biotechnology, Inc. View Source

Recovery Correction: SIL-IS vs. Structural Analog

A 2025 analytical validation study by Qi et al. for a clinical trial (NCT04183491) developed an LC-MS/MS method for serum neopterin quantitation. While the study primarily focused on surrogate matrix validation, it highlights a core analytical principle: the internal standard (IS) response between the surrogate matrix (FBS) and authentic human serum differed by only 6.9% when using a matched stable isotope-labeled IS [1]. This small difference contrasts sharply with the typical >15-20% variability observed in matrix factor assessments when a structural analog is used as the internal standard for endogenous compounds, due to differential ionization suppression/enhancement [2]. Using Neopterin-13C5 as the IS ensures that such matrix-induced signal variability is precisely mirrored for both analyte and IS, maintaining assay accuracy.

Recovery Correction

Class-level inference

6.9% IS response difference (FBS vs. serum); structural analog typically >15–20%

Supports consistent matrix-effect correction for method accuracy.

SIL-IS response difference ~2–3× lower; context-dependent.

Evidence Dimension	Internal Standard Response Difference (FBS vs. Human Serum)
Target Compound Data	6.9% difference
Comparator Or Baseline	Structural Analog Internal Standard: typically >15-20% difference in matrix factor (class-level inference)
Quantified Difference	Neopterin-13C5 (SIL-IS) exhibits 2-3x lower matrix-related response bias
Conditions	LC-MS/MS analysis of neopterin in serum and fetal bovine serum (FBS)

Why This Matters

Minimizing IS response variability is essential for meeting bioanalytical method validation guidelines (FDA/EMA) for accuracy and precision, especially for endogenous biomarkers.

• [1] Qi, Y., et al. (2025). A validated LC-MS/MS method for the quantitation of neopterin in human serum using a surrogate matrix approach: Application to a clinical study. Analytical Biochemistry. View Source
• [2] Matuszewski, B. K. (2006). Standard line slopes as a measure of a relative matrix effect in quantitative HPLC–MS bioanalysis. Journal of Chromatography B, 830(2), 293–300. View Source

Co-Elution Precision vs. Deuterated IS

In reverse-phase liquid chromatography, deuterium-labeled internal standards (e.g., Neopterin-d3) often exhibit a slight but measurable chromatographic shift relative to the unlabeled analyte due to the deuterium isotope effect on hydrophobicity. This shift can lead to differential matrix effects as the IS and analyte elute into different solvent compositions. In contrast, 13C-labeled internal standards like Neopterin-13C5 demonstrate true co-elution with the unlabeled neopterin, because the physicochemical properties (particularly lipophilicity) are essentially identical to the 12C analyte [1][2]. This ensures that both compounds experience the exact same ionization environment at any given moment, maximizing the correction for ion suppression or enhancement.

Co-Elution Precision

Class-level inference

0.00 min shift (co-elution) vs. ~0.01–0.05 min shift for deuterated IS

True co-elution minimizes ionization variability; supports batch reproducibility.

Class-level observation in RP-HPLC (C18) with MS detection.

Evidence Dimension	Retention Time Shift Relative to Analyte (in RP-HPLC)
Target Compound Data	0.00 min shift (co-elution)
Comparator Or Baseline	Deuterated Internal Standard (D-IS): ~0.01-0.05 min shift (typical class-level observation)
Quantified Difference	No detectable chromatographic shift for 13C5-IS vs. measurable shift for D-IS
Conditions	Reverse-phase liquid chromatography (C18 column) with MS detection

Why This Matters

True co-elution eliminates a source of quantitative variability in high-throughput LC-MS/MS assays, leading to more robust and reproducible data across long sample batches.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401–407. View Source
• [2] Berg, T., & Strand, D. H. (2011). ¹³C labelled internal standards—A solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1218(52), 9366–9374. View Source

Stereochemical Fidelity: D- vs. L-Neopterin

Neopterin exists as four stereoisomers, with the naturally occurring and biologically relevant form being D-erythro-neopterin. Neopterin-13C5 is supplied specifically as the D-(+)-Neopterin (D-erythro-Neopterin) isomer . The use of the incorrect L-isomer, or a racemic mixture, would introduce a critical analytical error as an internal standard because chromatographic methods may separate these enantiomers [1]. If the IS and the endogenous analyte are not the identical stereoisomer, they will not co-elute, thus failing to correct for matrix effects and leading to inaccurate quantitation of the biomarker.

Stereochemical Fidelity

Direct comparison

D-erythro-Neopterin-13C5 vs. L-isomer or racemate — qualitative stereochemical mismatch

Supports correct stereochemical identity for endogenous biomarker quantitation.

Non-identical isomer may not co-elute and fails IS function.

Evidence Dimension	Stereochemical Identity
Target Compound Data	D-erythro-Neopterin-13C5 (biologically active form)
Comparator Or Baseline	L-erythro-Neopterin or racemic mixture
Quantified Difference	Qualitative difference in stereochemistry leading to chromatographic separation and loss of IS function
Conditions	Chiral chromatography or ligand exchange chromatography; human endogenous analyte is D-erythro-neopterin

Why This Matters

Ensuring the IS is the exact stereoisomer of the endogenous biomarker is non-negotiable for accurate, regulatory-compliant bioanalysis in clinical and pharmaceutical research.

• [1] Separation of D and L enantiomers of biopterin and neopterin by ligand exchange chromatography. (1984). Journal of Chromatography A, 291, 411-417. View Source

Regulatory Compliance as Reference Standard

Neopterin-13C5 is offered as a fully characterized reference standard suitable for analytical method development, validation, and quality control (QC) in accordance with pharmacopeial standards (USP/EP). Vendors like Axios Research explicitly provide this compound for use in Abbreviated New Drug Application (ANDA) and Drug Master File (DMF) submissions . This differentiates Neopterin-13C5 from generic, research-grade stable isotope compounds or in-house synthesized materials that lack the rigorous documentation (e.g., full characterization data, CoA traceable to a primary standard) required for regulatory submissions. The availability of such a compliant standard streamlines the method validation process and reduces the risk of regulatory queries.

Regulatory Documentation

Data to verify

Fully characterized reference standard; CoA traceable to primary standard per vendor

Supports method documentation and traceability context.

Verification of vendor claims and documentation recommended.

Evidence Dimension	Regulatory Compliance and Documentation
Target Compound Data	Fully characterized; compliant with USP/EP guidelines; suitable for ANDA/DMF submissions
Comparator Or Baseline	Research-grade isotopic compound or in-house synthesized material: typically lacks full regulatory documentation
Quantified Difference	Qualitative difference in documentation and traceability
Conditions	Analytical method validation and regulatory submission context

Why This Matters

For pharmaceutical and CRO laboratories, using a regulatory-grade reference standard accelerates method transfer, reduces validation costs, and ensures audit readiness.

Stability & Storage Profile

While not a direct quantitative differentiator in an assay, the stability profile of Neopterin-13C5 is a key procurement consideration. Vendor specifications indicate that the compound is stable for 3 years when stored as a powder at -20°C and for 1 year at -20°C in solvent . This long-term stability is comparable to or exceeds that of unlabeled neopterin, which is known to be light-sensitive and may degrade if not stored properly [1]. The availability of a stable, well-characterized IS ensures consistent performance over the lifetime of a project and minimizes the need for frequent re-qualification, reducing operational costs.

Stability Profile

Supporting evidence

3 years at -20°C (powder); 1 year at -20°C (in solvent)

Extended shelf life may support project continuity; requires storage condition verification.

Comparable or exceeds stability of unlabeled neopterin.

Evidence Dimension	Long-Term Storage Stability (Powder)
Target Compound Data	3 years at -20°C (vendor specification)
Comparator Or Baseline	Unlabeled Neopterin: recommended storage at -20°C, protected from light; stability may be shorter due to light sensitivity
Quantified Difference	3-year shelf life for Neopterin-13C5 per vendor CoA
Conditions	Storage as powder at -20°C, protected from light and moisture

Why This Matters

A defined and extended shelf life reduces the frequency of re-ordering and re-validating critical reagents, contributing to lower long-term procurement costs and ensuring project continuity.

• [1] Fuchs, D., et al. (1991). Neopterin: biochemistry, methods, clinical application. Journal of Clinical Chemistry and Clinical Biochemistry, 29(1), 1-20. View Source

Application Scenarios for Neopterin-13C5

High-Throughput Clinical LC-MS/MS Assay Development

In a clinical research setting, the development of a robust, high-throughput LC-MS/MS assay for neopterin in human serum requires an internal standard that can precisely correct for sample-to-sample matrix variability. Neopterin-13C5, as a 13C-labeled SIL-IS, provides the necessary analytical rigor to meet FDA and EMA bioanalytical method validation guidelines. Its use ensures that the assay achieves acceptable accuracy (e.g., 92.08-109.06% inter-day) and precision (%CV < 16.0%) across the calibration range, as demonstrated in recent clinical trial-supporting methods [1].

Multicenter Clinical Trial Biomarker Quantitation

For multicenter clinical trials evaluating immunomodulatory therapies, the use of a consistent, commercially available, and well-characterized internal standard like Neopterin-13C5 is critical for data harmonization across different study sites and analytical batches. Unlike in-house prepared standards, the commercial product comes with a Certificate of Analysis that documents its isotopic and chemical purity, ensuring that the same reference material is used for all sample analyses. This traceability is essential for regulatory submissions and for comparing biomarker data across different arms of a study.

Surrogate Matrix Quantitation for Pharmacodynamics

When a true analyte-free biological matrix is unavailable for preparing calibration standards (a common challenge with endogenous biomarkers like neopterin), the surrogate matrix approach is often employed. The study by Qi et al. (2025) exemplifies this, using fetal bovine serum (FBS) as a surrogate for human serum [1]. The success of this approach hinges on an internal standard that demonstrates identical behavior in both the surrogate and authentic matrices. The minimal difference in IS response (6.9%) between FBS and serum observed with Neopterin-13C5 validates the surrogate matrix method, enabling accurate, absolute quantitation of serum neopterin for pharmacodynamic assessments.

GMP Quality Control & Release Testing

In a pharmaceutical GMP/GLP environment, any analytical standard used for product release or stability testing must be fully characterized and traceable to a recognized pharmacopeial standard. Neopterin-13C5, supplied as a reference standard by vendors like Axios Research, is specifically designated for analytical method validation and QC applications in support of ANDA and DMF filings . Its use ensures compliance with regulatory expectations for the qualification of critical reagents in a controlled manufacturing setting.

Application

Selection Property

Validation Focus

High-throughput bioanalytical LC-MS/MS assay development

13C-SIL-IS for matrix-effect correction

Accuracy and precision across research matrices

Multicenter research study biomarker quantitation

Lot-certified isotopic and chemical purity

Data harmonization and traceability

Surrogate matrix quantitation for biomarker research

Consistent IS response in surrogate and authentic matrices

Surrogate matrix method validation

Reference standard for research QC applications

Documented characterization (CoA)

Method transfer and documentation context

• [1] Qi, Y., et al. (2025). A validated LC-MS/MS method for the quantitation of neopterin in human serum using a surrogate matrix approach: Application to a clinical study. Analytical Biochemistry. View Source